1-benzyl-4-[4-(methylthio)benzyl]piperazine oxalate

• IUPAC Name: 1-benzyl-4-[(4-methylsulfanylphenyl)methyl]piperazine;oxalic acid
• InChI: InChI=1S/C19H24N2S.C2H2O4/c1-22-19-9-7-18(8-10-19)16-21-13-11-20(12-14-21)15-17-5-3-2-4-6-17;3-1(4)2(5)6/h2-10H,11-16H2,1H3;(H,3,4)(H,5,6)
• InChI Key: UYNIOCGHGPNCNF-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CN2CCN(CC2)CC3=CC=CC=C3.C(=O)(C(=O)O)O
• Molecular Formula: C21H26N2O4S
• Molecular Weight: 402.5 g/mol

Description

1-benzyl-4-[4-(methylthio)benzyl]piperazine oxalate, also known as BZP, is a synthetic compound that belongs to the piperazine class of drugs. It has been widely studied for its potential use as a psychoactive substance due to its ability to mimic the effects of amphetamines.

Mechanism of Action

1-benzyl-4-[4-(methylthio)benzyl]piperazine oxalate acts as a central nervous system stimulant by increasing the release of dopamine and norepinephrine in the brain. It also inhibits the reuptake of these neurotransmitters, leading to increased levels in the synaptic cleft. This results in increased stimulation of the central nervous system and the associated effects of increased energy, alertness, and euphoria.
Biochemical and Physiological Effects:
1-benzyl-4-[4-(methylthio)benzyl]piperazine oxalate has been shown to have a number of biochemical and physiological effects. It increases heart rate, blood pressure, and body temperature. It also causes the release of glucose and fatty acids into the bloodstream. 1-benzyl-4-[4-(methylthio)benzyl]piperazine oxalate has been shown to have neurotoxic effects, particularly on dopamine neurons, which can lead to long-term neurological damage.

Advantages and Limitations for Lab Experiments

1-benzyl-4-[4-(methylthio)benzyl]piperazine oxalate has several advantages for use in lab experiments. It is relatively easy and inexpensive to synthesize, and its effects are well-characterized. However, 1-benzyl-4-[4-(methylthio)benzyl]piperazine oxalate also has several limitations. It is not widely available, and its use is heavily regulated. Additionally, its neurotoxic effects make it unsuitable for long-term studies.

Future Directions

There are several potential future directions for research on 1-benzyl-4-[4-(methylthio)benzyl]piperazine oxalate. One area of interest is the development of safer and more effective stimulants for the treatment of ADHD. Another area of interest is the development of neuroprotective agents to prevent the neurotoxic effects of 1-benzyl-4-[4-(methylthio)benzyl]piperazine oxalate and other stimulants. Additionally, further research is needed to fully understand the long-term effects of 1-benzyl-4-[4-(methylthio)benzyl]piperazine oxalate on the central nervous system.

Synthesis Methods

1-benzyl-4-[4-(methylthio)benzyl]piperazine oxalate is synthesized by reacting 1-benzylpiperazine with 4-(methylthio)benzyl chloride in the presence of a base. The resulting product is then treated with oxalic acid to form the oxalate salt.

Scientific Research Applications

1-benzyl-4-[4-(methylthio)benzyl]piperazine oxalate has been extensively studied for its potential use as a psychoactive substance. It has been shown to have stimulant effects similar to amphetamines, including increased energy, alertness, and euphoria. 1-benzyl-4-[4-(methylthio)benzyl]piperazine oxalate has also been studied for its potential use in the treatment of attention deficit hyperactivity disorder (ADHD).